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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of propane hydrate crystals. The information presented herein is intended to serve as a critical

resource for professionals engaged in research, scientific investigation, and drug development,

where a thorough understanding of the physical chemistry of gas hydrates is essential. This

document summarizes key quantitative data in structured tables, offers detailed methodologies

for pivotal experiments, and includes visualizations of experimental workflows to facilitate a

deeper understanding of the subject matter.

Introduction to Propane Hydrates
Propane hydrates are crystalline, ice-like solids belonging to the class of compounds known

as clathrate hydrates. In these structures, water molecules form a hydrogen-bonded lattice that

encages "guest" molecules of propane (C₃H₈). The stability and formation of these crystals are

highly dependent on specific thermodynamic conditions, primarily pressure and temperature. A

fundamental grasp of these properties is crucial for applications ranging from flow assurance in

the oil and gas industry to novel gas separation and storage technologies. Propane typically

forms a structure II (sII) clathrate hydrate, which consists of sixteen small 5¹² cages and eight

large 5¹²6⁴ cages per unit cell.
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The thermodynamic behavior of propane hydrate crystals is characterized by several key

parameters, including the conditions of their formation and dissociation, the enthalpy

associated with these phase changes, and their thermal properties such as heat capacity and

thermal conductivity.

Phase Equilibrium Data
The formation and stability of propane hydrate are dictated by the three-phase equilibrium

between the hydrate (H), liquid water (Lw), and vapor (V) or liquid propane (Lp) phases. The

equilibrium conditions are typically represented by pressure-temperature (P-T) curves. Below

are tabulated data representing the hydrate-liquid water-vapor (H-Lw-V) and hydrate-liquid

water-liquid propane (H-Lw-Lp) equilibrium conditions for pure propane and water systems.

Table 1: Phase Equilibrium Data for Propane Hydrate

Temperature (K) Pressure (MPa) Reference

273.65 0.18 [1]

275.15 0.22 [1]

277.15 0.30 [1]

279.15 0.41 [1]

281.15 0.56 [1]

283.15 0.76 [1]

284.75 0.99 [1]

Note: The data presented are representative values from the literature. Variations may exist

due to experimental conditions and impurities.

Enthalpy of Dissociation
The enthalpy of dissociation (ΔHd) is the heat absorbed when the hydrate structure breaks

down into its constituent water and gas molecules. It is a critical parameter for both

understanding hydrate stability and for designing technologies related to hydrate formation or
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dissociation. The enthalpy of dissociation can be determined experimentally using calorimetric

techniques or calculated from phase equilibrium data using the Clausius-Clapeyron equation.

Table 2: Enthalpy of Dissociation of Propane Hydrate

Enthalpy of Dissociation
(kJ/mol)

Method Reference

129.1 Calorimetry [2]

122.3 Calorimetry [2]

131.0 Clausius-Clapeyron [2]

127.7 High-Pressure DSC [3]

Heat Capacity
The heat capacity (Cp) of propane hydrate is a measure of the amount of heat required to

raise the temperature of a given amount of the substance by one degree. Accurate heat

capacity data are essential for thermal modeling of hydrate-bearing systems.

Table 3: Specific Heat Capacity of Propane Hydrate

Temperature (K)
Specific Heat Capacity (J
K⁻¹ g⁻¹)

Reference

100 0.79 [4]

150 1.20 [4]

200 1.58 [4]

250 1.95 [4]

270 2.11 [4]

Thermal Conductivity
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Thermal conductivity (k) measures the ability of a material to conduct heat. For propane
hydrate, this property is important for modeling heat transfer during formation and dissociation

processes, which is critical in both natural and industrial settings.

Table 4: Thermal Conductivity of Propane Hydrate

Temperature (K)
Thermal Conductivity (W
m⁻¹ K⁻¹)

Reference

275 0.39 [5]

Note: Data on the thermal conductivity of pure propane hydrate is limited. The provided value

is an early experimental result.

Experimental Protocols
The determination of the thermodynamic properties of propane hydrate relies on precise and

well-controlled experimental procedures. The following sections detail the methodologies for

key experiments cited in this guide.

Isochoric Pressure Search Method for Phase
Equilibrium Measurement
The isochoric pressure search method is a widely used technique to determine the phase

equilibrium conditions of gas hydrates.[1]

Objective: To determine the pressure-temperature (P-T) equilibrium curve for propane hydrate
formation and dissociation.

Apparatus:

A high-pressure, temperature-controlled equilibrium cell of a known and constant volume.

Pressure and temperature sensors with high accuracy.

A data acquisition system.
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Gas injection and venting system.

A mechanism for agitation (e.g., magnetic stirrer or rocking mechanism) to ensure

equilibrium.

Procedure:

Preparation: The equilibrium cell is cleaned, dried, and evacuated. A known amount of pure

water is then introduced into the cell.

Pressurization: The cell is pressurized with propane gas to a pressure above the expected

hydrate formation pressure at a given temperature.

Cooling and Hydrate Formation: The cell is cooled at a constant rate while the contents are

agitated. The pressure and temperature are continuously monitored. Hydrate formation is

indicated by a sudden and significant drop in pressure due to the consumption of gas into

the solid hydrate phase.

Heating and Hydrate Dissociation: Once a sufficient amount of hydrate has formed, the cell

is slowly heated in a stepwise manner. At each temperature step, the system is allowed to

reach thermal and pressure equilibrium.

Equilibrium Point Determination: The pressure and temperature are recorded at each step.

The dissociation of the hydrate is observed as a release of gas, leading to a steeper

increase in pressure with temperature compared to the thermal expansion of the gas and

liquid phases alone. The point where the slope of the P-T curve changes signifies the final

dissociation point of the hydrate at that specific volume and composition. This point lies on

the three-phase equilibrium curve.

Data Collection: The process of cooling and heating can be repeated at different initial

pressures to obtain multiple points on the P-T equilibrium curve.

High-Pressure Differential Scanning Calorimetry (HP-
DSC) for Enthalpy of Dissociation
High-Pressure Differential Scanning Calorimetry (HP-DSC) is a powerful thermoanalytical

technique used to measure heat flow associated with thermal transitions in a material as a
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function of temperature and pressure.[3]

Objective: To directly measure the enthalpy of dissociation of propane hydrate.

Apparatus:

A high-pressure differential scanning calorimeter equipped with a pressure-tight cell.

Sample and reference crucibles.

A system for precise temperature and pressure control.

A data acquisition and analysis software.

Procedure:

Sample Preparation: A small, accurately weighed amount of water is placed in the sample

crucible.

Cell Assembly and Pressurization: The crucible is sealed in the HP-DSC cell. The cell is then

purged and pressurized with propane gas to the desired experimental pressure.

In-situ Hydrate Formation: The temperature of the cell is lowered below the hydrate

formation temperature to form propane hydrate in-situ. The formation is observed as an

exothermic peak in the DSC signal.

Heating and Dissociation Scan: After hydrate formation is complete, the sample is heated at

a constant rate. The DSC measures the difference in heat flow between the sample and an

empty reference crucible.

Data Analysis: The dissociation of the hydrate is observed as an endothermic peak on the

DSC thermogram. The area under this peak is integrated to determine the total heat

absorbed during dissociation, which corresponds to the enthalpy of dissociation. The onset

temperature of the peak provides the dissociation temperature at that pressure.

Raman Spectroscopy for Hydrate Characterization
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Raman spectroscopy is a non-destructive spectroscopic technique used to identify the

molecular composition and structure of materials. In the context of gas hydrates, it is used to

confirm the presence of the hydrate structure and to study the guest molecule's interaction with

the host lattice.[6]

Objective: To confirm the formation of propane hydrate and to analyze its structure.

Apparatus:

A Raman spectrometer equipped with a laser source.

A microscope for focusing the laser and collecting the scattered light.

A high-pressure, low-temperature optical cell to allow for in-situ measurements.

A detector (e.g., a CCD camera).

Procedure:

Sample Preparation: Propane hydrate is formed in-situ within the high-pressure optical cell

following a procedure similar to the isochoric method.

Spectra Acquisition: The laser is focused on the crystalline hydrate sample. The scattered

Raman signal is collected and directed to the spectrometer.

Spectral Analysis: The resulting Raman spectrum is analyzed for characteristic peaks. For

propane hydrate, specific vibrational modes of the propane molecule and the water lattice

are observed. The C-H stretching modes of propane encapsulated in the hydrate cages will

show a shift in frequency compared to the free gas phase. The O-H stretching region of the

water spectrum will also be different from that of liquid water or ice, confirming the clathrate

structure.

Visualizations
To aid in the understanding of the experimental processes, the following diagrams illustrate key

workflows.
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Caption: Isochoric pressure search method workflow for hydrate equilibrium determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15485225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end process data Start: Prepare and Weigh Sample
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Caption: High-Pressure DSC workflow for measuring enthalpy of dissociation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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